Cas no 1105221-56-4 (N-[2-(3,5-dimethylphenoxy)ethyl]-3,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-[2-(3,5-dimethylphenoxy)ethyl]-3,4-dimethylbenzene-1-sulfonamide
• CAS No: 1105221-56-4
• MF: C₁₈H₂₃NO₃S
• MW: 333.445123910904
• CID: 5805385
• PubChem ID: 30867126
• Update Time: 2025-10-28

N-[2-(3,5-dimethylphenoxy)ethyl]-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,5-dimethylphenoxy)ethyl]-3,4-dimethylbenzenesulfonamide
• N-[2-(3,5-dimethylphenoxy)ethyl]-3,4-dimethylbenzene-1-sulfonamide
• N-(2-(3,5-dimethylphenoxy)ethyl)-3,4-dimethylbenzenesulfonamide
• AKOS024512487
• 1105221-56-4
• VU0646478-1
• F5529-0178

• Inchi： 1S/C18H23NO3S/c1-13-9-14(2)11-17(10-13)22-8-7-19-23(20,21)18-6-5-15(3)16(4)12-18/h5-6,9-12,19H,7-8H2,1-4H3
• InChI Key： ALEWCIURLJGXKA-UHFFFAOYSA-N
• SMILES： C1(S(NCCOC2=CC(C)=CC(C)=C2)(=O)=O)=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 333.13986477g/mol
• Monoisotopic Mass: 333.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[2-(3,5-dimethylphenoxy)ethyl]-3,4-dimethylbenzene-1-sulfonamide

Research Briefing on N-[2-(3,5-dimethylphenoxy)ethyl]-3,4-dimethylbenzene-1-sulfonamide (CAS: 1105221-56-4)

In recent years, the compound N-[2-(3,5-dimethylphenoxy)ethyl]-3,4-dimethylbenzene-1-sulfonamide (CAS: 1105221-56-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The unique structural features of this compound, including its dimethylphenoxy and dimethylbenzene moieties, contribute to its bioactivity and selectivity, making it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of N-[2-(3,5-dimethylphenoxy)ethyl]-3,4-dimethylbenzene-1-sulfonamide. One key area of interest is its role as a potential inhibitor of certain enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase target, with an IC50 value in the nanomolar range. These findings suggest its potential utility in developing novel therapeutics for inflammatory diseases and certain cancers.

Another notable aspect of this compound is its pharmacokinetic profile. Research conducted in 2024 has highlighted its favorable absorption and distribution properties, as well as its metabolic stability in preclinical models. These characteristics are critical for its development as a drug candidate. Additionally, structure-activity relationship (SAR) studies have been performed to optimize its efficacy and reduce potential off-target effects, leading to the synthesis of analogs with improved therapeutic indices.

The synthesis of N-[2-(3,5-dimethylphenoxy)ethyl]-3,4-dimethylbenzene-1-sulfonamide has also been refined to enhance yield and purity. Recent advancements in synthetic methodologies, such as the use of catalytic systems and green chemistry approaches, have been reported in the literature. These improvements are essential for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

In conclusion, N-[2-(3,5-dimethylphenoxy)ethyl]-3,4-dimethylbenzene-1-sulfonamide represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural attributes, combined with its demonstrated bioactivity and favorable pharmacokinetic properties, position it as a valuable tool for therapeutic development. Ongoing research efforts are expected to further elucidate its mechanisms of action and explore its potential applications in treating various diseases. Future studies should focus on advancing this compound through preclinical and clinical trials to fully realize its therapeutic potential.